Cas no 5321-47-1 (1-(2-Methylbenzyl)piperazine)

• Product Name: 1-(2-Methylbenzyl)piperazine
• CAS No: 5321-47-1
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• MDL: MFCD02256026
• CID: 374618
• PubChem ID: 24883323
• Update Time: 2025-04-19

1-(2-Methylbenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylbenzyl)piperazine
• Piperazine,1-[(2-methylphenyl)methyl]-
• 1-(2-Methyl-benzyl)-piperazin
• 1-(2-methyl-benzyl)-piperazine
• 1-(2-methylbenzyl)piperazine(SALTDATA: 2HCl 0.14H2O)
• 2-methylbenzylpiperazine
• 1-(2-Methyl-benzyl)piperazine
• NS00032679
• BB 0249429
• A914492
• 5321-47-1
• 1-[(2-methylphenyl)methyl]piperazine
• 1-(2-Methylbenzyl)-piperazine
• NCGC00245295-01
• Z57046234
• AS-11226
• DTXSID80201290
• 1-(2-Methylbenzyl)piperazine, 97%
• EN300-11531
• SCHEMBL593284
• CHEMBL1622338
• GRVNOUKHAZXMJK-UHFFFAOYSA-N
• AKOS000264467
• A872687
• Piperazine, 1-[(2-methylphenyl)methyl]-
• 4V4B6T83BZ
• EINECS 226-183-9
• MFCD02256026
• 1-(o-tolylmethyl)piperazine
• G78519
• STK299973

• MDL： MFCD02256026
• Inchi： 1S/C12H18N2/c1-11-4-2-3-5-12(11)10-14-8-6-13-7-9-14/h2-5,13H,6-10H2,1H3
• InChI Key： GRVNOUKHAZXMJK-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2C)CCNCC1

Computed Properties

• Exact Mass: 190.14700
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.998 g/mL at 25 °C(lit.)
• Boiling Point: 77-80 °C/0.1 mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5430(lit.)
• PSA: 15.27000
• LogP: 1.66690
• Solubility: Not determined

1-(2-Methylbenzyl)piperazine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Storage Condition：Store at room temperature